Cas no 1017777-31-9 (2-FLUORO-5-(TRIFLUOROMETHOXY)CINNAMIC ACID)

• Product Name: 2-FLUORO-5-(TRIFLUOROMETHOXY)CINNAMIC ACID
• CAS No: 1017777-31-9
• MF: C₁₀H₆F₄O₃
• MW: 250.146457195282
• CID: 3159607
• PubChem ID: 46737481
• Update Time: 2025-07-17

2-FLUORO-5-(TRIFLUOROMETHOXY)CINNAMIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-5-(TRIFLUOROMETHOXY)CINNAMIC ACID
• (E)-3-(2-FLUORO-5-(TRIFLUOROMETHOXY)PHENYL)ACRYLIC ACID
• 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)acrylic acid
• AKOS015956732
• (E)-3-[2-fluoro-5-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 1017777-31-9
• 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)acrylicacid
• CS-0443007

• MDL： MFCD09832239
• Inchi： 1S/C10H6F4O3/c11-8-3-2-7(17-10(12,13)14)5-6(8)1-4-9(15)16/h1-5H,(H,15,16)/b4-1+
• InChI Key： RVZNXJFJLLKTIY-DAFODLJHSA-N
• SMILES： FC1=CC=C(C=C1/C=C/C(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 250.02530670Da
• Monoisotopic Mass: 250.02530670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-FLUORO-5-(TRIFLUOROMETHOXY)CINNAMIC ACID

Recent Advances in the Study of 2-Fluoro-5-(Trifluoromethoxy)Cinnamic Acid (CAS: 1017777-31-9)

2-Fluoro-5-(trifluoromethoxy)cinnamic acid (CAS: 1017777-31-9) is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-fluoro-5-(trifluoromethoxy)cinnamic acid. The study demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. The researchers utilized in vitro models of human macrophages and in vivo murine models of inflammation to validate their findings. The results indicated a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of this compound. The research team synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. 2-Fluoro-5-(trifluoromethoxy)cinnamic acid exhibited potent inhibitory effects on cancer cell proliferation, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, highlighting its potential as a chemotherapeutic candidate.

Recent advancements in the synthesis of 2-fluoro-5-(trifluoromethoxy)cinnamic acid have also been reported. A 2022 paper in Tetrahedron Letters described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. The new method employs a palladium-catalyzed cross-coupling reaction, which offers higher efficiency and scalability for industrial applications. This development is particularly significant for the large-scale production of the compound for preclinical and clinical studies.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent research. A 2023 study in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) profile of 2-fluoro-5-(trifluoromethoxy)cinnamic acid in rodent models. The findings indicated favorable oral bioavailability and a relatively long half-life, which are critical factors for its development as a drug candidate. However, the study also identified potential metabolic pathways that could lead to the formation of reactive metabolites, warranting further investigation to mitigate any toxicity concerns.

In conclusion, 2-fluoro-5-(trifluoromethoxy)cinnamic acid (CAS: 1017777-31-9) represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities, coupled with recent advancements in synthesis and pharmacokinetic understanding, underscore its potential in drug discovery. Future research should focus on further elucidating its mechanisms of action, optimizing its drug-like properties, and conducting preclinical trials to evaluate its safety and efficacy in disease models.